Cas no 50285-39-7 (1-Pentyn-3-amine, (R)-)

• Product Name: 1-Pentyn-3-amine, (R)-
• CAS No: 50285-39-7
• MF: C₅H₉N
• MW: 83.1316611766815
• CID: 365359
• PubChem ID: 55281902
• Update Time: 2025-04-19

1-Pentyn-3-amine, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-amine, (R)-
• 50285-39-7
• DTXSID70717395
• (3R)-Pent-1-yn-3-amine
• AKOS006341507

• Inchi： 1S/C5H9N/c1-3-5(6)4-2/h1,5H,4,6H2,2H3/t5-/m0/s1
• InChI Key： MSNZFDLOGHAYJE-YFKPBYRVSA-N
• SMILES： N[C@@H](C#C)CC

Computed Properties

• Exact Mass: 83.07357
• Monoisotopic Mass: 83.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02